Cas no 1361648-93-2 (6-Chloro-5-(2,3,6-trichlorophenyl)picolinic acid)

• Product Name: 6-Chloro-5-(2,3,6-trichlorophenyl)picolinic acid
• CAS No: 1361648-93-2
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4966560
• Update Time: 2025-06-15

6-Chloro-5-(2,3,6-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(2,3,6-trichlorophenyl)picolinic acid

• Inchi： 1S/C12H5Cl4NO2/c13-6-2-3-7(14)10(15)9(6)5-1-4-8(12(18)19)17-11(5)16/h1-4H,(H,18,19)
• InChI Key： IQBPNNJQUPRWGG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(=NC(C(=O)O)=CC=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 336.904489 g/mol
• Monoisotopic Mass: 334.907439 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 50.2
• Molecular Weight: 337.0

Additional information on 6-Chloro-5-(2,3,6-trichlorophenyl)picolinic acid

Comprehensive Overview of 6-Chloro-5-(2,3,6-trichlorophenyl)picolinic acid (CAS No. 1361648-93-2)

6-Chloro-5-(2,3,6-trichlorophenyl)picolinic acid (CAS No. 1361648-93-2) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This chlorinated picolinic acid derivative is known for its unique structural properties, which make it a valuable intermediate in the synthesis of advanced chemical products. The compound's molecular formula, C₁₂H₅Cl₄NO₂, highlights its highly chlorinated nature, contributing to its stability and reactivity in various applications.

In recent years, the demand for 6-Chloro-5-(2,3,6-trichlorophenyl)picolinic acid has surged due to its potential role in developing novel agrochemicals. With the global focus on sustainable agriculture and crop protection, researchers are exploring chlorinated compounds like this for their herbicidal and pesticidal properties. The compound's ability to interfere with plant growth regulators makes it a candidate for next-generation weed control solutions, aligning with the growing trend of precision farming and environmentally friendly pest management.

The synthesis of CAS 1361648-93-2 involves multi-step chlorination and coupling reactions, often starting from commercially available picolinic acid derivatives. Its 2,3,6-trichlorophenyl moiety is particularly noteworthy, as this structural feature is shared with several biologically active compounds. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the purity and identity of this compound, ensuring it meets the stringent requirements of industrial and research applications.

From a pharmaceutical perspective, 6-Chloro-5-(2,3,6-trichlorophenyl)picolinic acid serves as a building block for potential drug candidates. The medical research community has shown interest in chlorinated picolinic acids due to their demonstrated bioactivity in various therapeutic areas. While not directly used as an active pharmaceutical ingredient, this compound's derivatives are being investigated for their potential in addressing current health challenges, including antimicrobial resistance and metabolic disorders.

The compound's physical and chemical properties make it suitable for various formulation approaches. With a molecular weight of 331.98 g/mol and specific solubility characteristics, CAS 1361648-93-2 can be incorporated into different delivery systems depending on the intended application. Researchers are particularly interested in its stability under various pH conditions, which is crucial for both agricultural and pharmaceutical formulations.

Environmental considerations surrounding chlorinated compounds like 6-Chloro-5-(2,3,6-trichlorophenyl)picolinic acid have led to increased research into its degradation pathways and ecotoxicological profile. Modern analytical methods allow for precise monitoring of its environmental fate, addressing concerns about persistence and bioaccumulation. This aligns with current regulatory trends emphasizing green chemistry principles and sustainable chemical design.

In the context of industrial applications, 1361648-93-2 represents an important intermediate for specialty chemical production. Its unique combination of chlorine substituents on both the phenyl and pyridine rings offers distinct reactivity patterns that synthetic chemists can exploit to create diverse molecular architectures. The compound's handling and storage require standard laboratory precautions, with particular attention to its solid-state stability and compatibility with common solvents.

The global market for 6-Chloro-5-(2,3,6-trichlorophenyl)picolinic acid reflects the growing demand for specialized chemical intermediates. As research into its potential applications expands, manufacturers are scaling up production while maintaining high purity standards. Quality control measures typically include rigorous testing for residual solvents, heavy metals, and other potential impurities that could affect downstream applications.

Future research directions for CAS 1361648-93-2 may explore its use in material science applications, particularly in the development of functionalized polymers or as a ligand in coordination chemistry. The compound's structural features suggest potential utility in creating novel materials with specific electronic or photophysical properties, opening possibilities in advanced material development.

From a regulatory standpoint, 6-Chloro-5-(2,3,6-trichlorophenyl)picolinic acid falls under general chemical safety guidelines, with specific handling recommendations based on its material safety data sheet. Researchers and industrial users must stay informed about any updates to classification or handling requirements as scientific understanding of chlorinated compounds evolves.

The analytical characterization of 1361648-93-2 continues to benefit from advancements in spectroscopic techniques. Modern NMR methods, including two-dimensional experiments, provide detailed structural information, while high-resolution mass spectrometry ensures accurate molecular weight confirmation. These analytical tools are essential for quality assurance in both research and production settings.

In conclusion, 6-Chloro-5-(2,3,6-trichlorophenyl)picolinic acid (CAS No. 1361648-93-2) represents an important chemical entity with diverse potential applications. Its unique structural features and reactivity profile make it valuable for ongoing research in multiple scientific disciplines. As understanding of its properties and applications deepens, this compound is likely to play an increasingly significant role in the development of innovative solutions for agricultural, pharmaceutical, and material science challenges.